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Compound of Interest

Compound Name: 4-Chloro-7-azaindole

Cat. No.: B022810

An In-Depth Technical Guide to 4-Chloro-7-azaindole

This guide provides comprehensive information for researchers, scientists, and drug
development professionals on the chemical properties, synthesis, and significance of 4-Chloro-
7-azaindole. This versatile heterocyclic compound is a key building block in the synthesis of
various bioactive molecules.[1]

Core Molecular Data

4-Chloro-7-azaindole, also known as 4-Chloro-1H-pyrrolo[2,3-b]pyridine, is a nitrogen-
containing aromatic heterocyclic compound.[2] Its structure, featuring a dual-ring core of
pyridine and pyrrole with a chlorine atom at the 4th position, makes it a crucial pharmacophore
in medicinal chemistry.[2] This configuration allows the molecule to act as both a hydrogen
bond donor and acceptor, enhancing its molecular recognition capabilities.[2]
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Property Value References
Molecular Formula C7HsCIN2 [L1121[31[4115]
Molecular Weight 152.58 g/mol [L112][31[41[5]
CAS Number 55052-28-3 [3]
Appearance Yellow to brown crystalline 1]
powder
Melting Point 176 - 181 °C [1]
Purity >97% [5]

Synthesis Protocol

A common and efficient method for the synthesis of 4-Chloro-7-azaindole starts from 7-
azaindole. The process involves two main steps: N-oxidation and subsequent chlorination.[2][6]

Materials:

7-azaindole

e Hydrogen peroxide (H2032)

e An organic solvent (e.g., Tetrahydrofuran (THF), ethylene glycol monomethyl ether (EGME),
or propylene glycol monomethyl ether)[7]

e Phosphorus oxychloride (POCI3)[2]

» Diisopropylethylamine (DIPEA) as a catalyst[2][6]
o Acetonitrile[7]

Experimental Procedure:

» N-oxidation of 7-azaindole:

o Dissolve 7-azaindole in an appropriate organic solvent.
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o Add hydrogen peroxide to the solution. The molar ratio of 7-azaindole to hydrogen
peroxide is typically between 1:1.1 and 1:2.[7]

o Maintain the reaction temperature between 5-15 °C for 2-5 hours to yield N-oxide-7-
azaindole.[7]

e Chlorination:

o To the N-oxide-7-azaindole, add acetonitrile, phosphorus oxychloride (POCIsz), and a
catalytic amount of diisopropylethylamine (DIPEA).[7]

o The reaction is carried out to substitute the hydroxyl group with a chlorine atom at the 4-
position of the azaindole ring. The addition of DIPEA as a catalyst has been shown to
increase the yield.[6]

e Work-up and Isolation:

o Upon completion of the reaction, the mixture is treated with a base (alkalization) to
neutralize any remaining acid.

o The final product, 4-Chloro-7-azaindole, is then isolated, washed with water, and dried.
This method can achieve yields of up to 85.6%.[6][7]

Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of 4-Chloro-7-azaindole from
7-azaindole.

Starting Material

7-Azaindole N-Oxidation Intermediate

Reagents for N-Oxidation{

N-Oxide-7-azaindole Chlorination Final Product

\
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Diisopropylethylamine (DIPEA)
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Click to download full resolution via product page

Caption: Synthesis workflow of 4-Chloro-7-azaindole.

Applications in Research and Drug Development

4-Chloro-7-azaindole is a compound of significant interest in pharmaceutical research and
development. Its unique structure serves as a valuable scaffold for the synthesis of a wide
range of biologically active molecules.

» Kinase Inhibitors: The 7-azaindole core is a well-known ATP binding site mimetic, making it
an excellent starting point for the design of protein kinase inhibitors. These inhibitors are
crucial in the development of new anti-cancer therapies.[1][2]

e Therapeutic Agents: Derivatives of 4-Chloro-7-azaindole have demonstrated broad-
spectrum in vitro antitumor activity, in some cases showing higher efficacy than existing
drugs like cisplatin against various cancer cell lines.[2] It is also a versatile intermediate for
creating antibacterial and antiviral drugs.[2]

e Biochemical Research: This compound is utilized as a tool in studies related to enzyme
inhibition and cell signaling pathways, providing valuable insights into metabolic processes
and potential therapeutic targets.[1][2]

o Material Science: Beyond pharmaceuticals, 4-Chloro-7-azaindole is a core building block
for developing advanced materials such as organic light-emitting materials and coordination
polymers.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemimpex.com [chemimpex.com]

e 2. 4-Chloro-7-azaindole CAS 55052-28-3|Research Chemical [benchchem.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b022810?utm_src=pdf-body-img
https://www.benchchem.com/product/b022810?utm_src=pdf-body
https://www.benchchem.com/product/b022810?utm_src=pdf-body
https://www.chemimpex.com/products/29086
https://www.benchchem.com/product/B022810
https://www.benchchem.com/product/b022810?utm_src=pdf-body
https://www.benchchem.com/product/B022810
https://www.benchchem.com/product/B022810
https://www.chemimpex.com/products/29086
https://www.benchchem.com/product/B022810
https://www.benchchem.com/product/b022810?utm_src=pdf-body
https://www.chemimpex.com/products/29086
https://www.benchchem.com/product/B022810
https://www.benchchem.com/product/b022810?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/29086
https://www.benchchem.com/product/B022810
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 3. scbt.com [scht.com]

e 4. 4-Chloro-7-azaindole|55052-28-3--AN PharmaTech Co Ltd [anpharma.net]
e 5. lab-chemicals.com [lab-chemicals.com]

e 6. 4-Chloro-7-azaindole synthesis - chemicalbook [chemicalbook.com]

e 7. CN102746295A - Preparation method for 4-substituted-7-azaindole - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [4-Chloro-7-azaindole molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022810#4-chloro-7-azaindole-molecular-weight-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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